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Compound of Interest

Compound Name: BAY-985

CAS No.: 2409479-29-2

Cat. No.: B605962

Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory personnel handling the potent kinase inhibitor, BAY-985. Adherence

to these procedures is critical to ensure personal safety and minimize environmental

contamination.

As a potent and highly selective inhibitor of TBK1/IKKε, BAY-985 is a valuable tool in research.

[1] However, its pharmacological activity necessitates rigorous safety protocols. While a

specific Safety Data Sheet (SDS) for BAY-985 is not publicly available, the following guidelines

are based on best practices for handling potent, biologically active small molecules and

cytotoxic compounds.[1][2][3][4]

Personal Protective Equipment (PPE)
A risk assessment should always precede the handling of potent compounds like BAY-985.[2]

[5] The following table summarizes the minimum required PPE. All PPE should be donned

before handling the compound and removed in a designated area to prevent the spread of

contamination.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-tested nitrile

gloves.

Provides a robust barrier

against dermal absorption, a

primary route of exposure for

potent compounds.[6][7][8] The

outer glove should be removed

immediately after handling and

the inner glove upon leaving

the work area.

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

chemical splash goggles.

Protects against accidental

splashes of BAY-985 solutions

or contact with the solid

compound.

Body Protection

A disposable, solid-front

laboratory coat with knit cuffs.

For larger quantities or

potential for splashing, a fluid-

resistant gown is

recommended.

Prevents contamination of

personal clothing. The solid

front and knit cuffs provide a

more effective barrier.

Respiratory Protection

Not generally required when

handling small quantities in a

certified chemical fume hood.

A NIOSH-approved N95

respirator may be considered

for weighing larger quantities

outside of a containment

system, based on a risk

assessment.

A chemical fume hood is the

primary engineering control to

prevent inhalation of aerosols

or fine powders.

Operational Plan: From Receipt to Disposal
Safe handling of BAY-985 requires a systematic approach at every stage. The following

workflow outlines the critical steps to be followed within a designated and properly equipped

laboratory space.
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Figure 1: Safe Handling Workflow for BAY-985
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Disposal Plan
Proper disposal of BAY-985 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure. All chemical waste must be disposed of through an

approved hazardous waste program.[9][10]

Solid Waste:

Place all contaminated solid waste, including gloves, disposable lab coats, weigh papers,

and pipette tips, into a designated, sealed, and clearly labeled hazardous waste container.

[11]

Liquid Waste:

Aqueous solutions containing BAY-985 should be collected in a designated, sealed, and

labeled hazardous waste container.

Solutions of BAY-985 in dimethyl sulfoxide (DMSO) should be collected in a separate,

clearly labeled hazardous waste container designated for halogenated or non-halogenated

solvents, in accordance with your institution's waste disposal guidelines.[12] Do not

dispose of DMSO solutions down the drain.[13]

Sharps Waste:

All sharps, such as needles and syringes used for animal dosing, must be disposed of in a

designated sharps container.

Decontamination:

All surfaces and equipment that come into contact with BAY-985 should be

decontaminated. A solution of 1% sodium hypochlorite followed by a rinse with 70%

ethanol is a common practice, but compatibility with surfaces should be verified.

By implementing these safety and handling procedures, researchers can effectively minimize

the risks associated with the handling of the potent kinase inhibitor BAY-985, ensuring a safe

and controlled laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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